3-Chloroisonicotinaldehyde
Cat. No. B1350383
M. Wt: 141.55 g/mol
InChI Key: ZVGDKOQPJCOCLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09040538B2
Procedure details
To a 0° C. solution of 3-chloropyridine-4-carbaldehyde (1.08 g, 7.5 mmol) in anhydrous methanol (75 mL) was added sodium borohydride (405 mg, 10.7 mmol). The reaction mixture was stirred at room temperature for 1.5 hours. Water (75 mL) was added, and the reaction mixture was evaporated. The resultant residue was extracted with EtOAc (3×50 mL). The organic extracts were combined, washed with brine (2×100 mL), dried over MgSO4, filtered, evaporated, and dried in vacuo, affording (3-chloropyridin-4-yl)methanol (1.0 g, 96%). The product was used in the next step without further purification.
Yield
96%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[N:4][CH:5]=[CH:6][C:7]=1[CH:8]=[O:9].[BH4-].[Na+].O>CO>[Cl:1][C:2]1[CH:3]=[N:4][CH:5]=[CH:6][C:7]=1[CH2:8][OH:9] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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1.08 g
|
|
Type
|
reactant
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|
Smiles
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ClC=1C=NC=CC1C=O
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|
Name
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|
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Quantity
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405 mg
|
|
Type
|
reactant
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Smiles
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[BH4-].[Na+]
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Name
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|
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Quantity
|
75 mL
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|
Type
|
solvent
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|
Smiles
|
CO
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Step Two
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Name
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|
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Quantity
|
75 mL
|
|
Type
|
reactant
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|
Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
The reaction mixture was stirred at room temperature for 1.5 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
the reaction mixture was evaporated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The resultant residue was extracted with EtOAc (3×50 mL)
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WASH
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Type
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WASH
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|
Details
|
washed with brine (2×100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried in vacuo
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Outcomes
Product
Details
Reaction Time |
1.5 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
ClC=1C=NC=CC1CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 92.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
